Cas no 1375472-95-9 (6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl)-)

• Product Name: 6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl)-
• CAS No: 1375472-95-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5179495
• Update Time: 2025-05-19

6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C10H15N3O/c1-7-12-13-9(14-7)8-6-10(8)2-4-11-5-3-10/h8,11H,2-6H2,1H3
• InChI Key： DEBJOIFSXQZZDN-UHFFFAOYSA-N
• SMILES： C1(C2=NN=C(C)O2)C2(CCNCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl)-

6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl)

6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl) is a complex organic compound with the CAS number 1375472-95-9. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The spiro structure in this molecule is formed between a six-membered azaspiro ring and a five-membered oxadiazole ring. The presence of the oxadiazole group introduces unique electronic properties, making this compound a subject of interest in various fields of chemistry and materials science.

The synthesis of 6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl) involves a multi-step process that typically begins with the preparation of the oxadiazole precursor. The oxadiazole ring is synthesized through a condensation reaction involving an aldehyde or ketone with an amine and a carboxylic acid derivative. Subsequent cyclization reactions are employed to form the spiro structure. The methyl group at position 5 of the oxadiazole ring is introduced via alkylation or substitution reactions, ensuring the stability and reactivity of the final product.

Recent studies have highlighted the potential of 6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl) in drug discovery and materials science. The compound's spiro structure provides a rigid framework that can be exploited for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers have reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases.

In addition to its biological applications, 6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-yl) has shown promise in the field of optoelectronics due to its unique electronic properties. The oxadiazole group contributes to the compound's ability to absorb light in the visible spectrum, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The physical properties of 6-Azaspiro[2.5]octane, 1-(5-methyl-1,3,4-oxadiazol-2-ylium) include a melting point of approximately 180°C and a solubility profile that favors polar solvents such as dimethylformamide (DMF) and methanol. These properties make it suitable for various synthetic transformations and analytical techniques.

From an environmental perspective, 6-Azaspiro[2.5]octane derivatives have been studied for their biodegradability and toxicity profiles. Preliminary studies suggest that these compounds exhibit low toxicity towards aquatic organisms under standard test conditions.

In conclusion,6-Azaspiro[2.5]octane-based compounds represent a valuable class of molecules with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and applications is expected to unlock new opportunities for their use in medicine and advanced materials.